Cas no 1630906-37-4 (cis-3-fluorooxan-4-amine hydrochloride)

• Product Name: cis-3-fluorooxan-4-amine hydrochloride
• CAS No: 1630906-37-4
• MF: C₅H₁₁ClFNO
• MW: 155.598344087601
• MDL: MFCD28166279
• CID: 2094285
• PubChem ID: 91663876
• Update Time: 2025-05-25

cis-3-fluorooxan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-rel-3-Fluorotetrahydro-2H-pyran-4-amine hydrochloride
• cis-3-fluorooxan-4-amine hydrochloride
• (3R,4R)-3-Fluorotetrahydropyran-4-amine HCl
• cis-3-fluorooxan-4-amine, hydrochloride
• 1630906-37-4
• MFCD28901341
• cis-3-Fluoro-tetrahydro-2H-pyran-4-amine HCl
• MFCD28166279
• 1895912-86-3
• AKOS025289682
• (3R,4R)-3-Fluorooxan-4-amine HCl
• VAD91286
• (3R,4R)-3-Fluorotetrahydro-2H-pyran-4-amine hydrochloride
• (3R,4R)-3-Fluoro-tetrahydro-2H-pyran-4-amine hydrochloride
• (3R,4R)-3-Fluorotetrahydropyran-4-amine HCl ee
• CS-0058693
• (3R,4R)-3-FLUOROOXAN-4-AMINE HYDROCHLORIDE
• P17094
• (3R,4R)-3-Fluorotetrahydropyran-4-amine hydrochloride
• (3R,4R)-3-FLUOROOXAN-4-AMINEHYDROCHLORIDE
• SCHEMBL17649939
• AS-52198
• P14573
• 2H-Pyran-4-amine, 3-fluorotetrahydro-, hydrochloride (1:1), (3R,4R)-rel-
• (3R,4R)-3-fluorooxan-4-amine;hydrochloride
• 898-089-1
• Cis-3-Fluoro-tetrahydro-2H-pyran-4-amine hydrochloride

• MDL： MFCD28166279
• Inchi： 1S/C5H10FNO.ClH/c6-4-3-8-2-1-5(4)7;/h4-5H,1-3,7H2;1H/t4-,5+;/m0./s1
• InChI Key： JYZWPWDEIMDHFF-UYXJWNHNSA-N
• SMILES： Cl.F[C@H]1COCC[C@H]1N

Computed Properties

• Exact Mass: 155.0513198g/mol
• Monoisotopic Mass: 155.0513198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on cis-3-fluorooxan-4-amine hydrochloride

Cis-3-Fluorooxan-4-Amine Hydrochloride: A Comprehensive Overview

Cis-3-fluorooxan-4-amine hydrochloride, with the CAS number 1630906-37-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the structural features, synthesis methods, pharmacological properties, and recent advancements related to cis-3-fluorooxan-4-amine hydrochloride.

The molecular structure of cis-3-fluorooxan-4-amine hydrochloride is defined by a six-membered ring system with a fluorine atom at position 3 and an amine group at position 4. The "cis" designation refers to the spatial arrangement of these substituents, where both groups are on the same side of the ring. This stereochemistry plays a crucial role in determining the compound's physical and chemical properties, as well as its biological activity.

Recent studies have highlighted the importance of cis-configured compounds in medicinal chemistry. The specific arrangement of substituents in cis-3-fluorooxan-4-amine hydrochloride allows for optimal interactions with biological targets, such as enzymes or receptors. This has led to increased interest in exploring its potential as a lead compound for drug discovery.

The synthesis of cis-3-fluorooxan-4-amine hydrochloride involves a multi-step process that typically begins with the preparation of an intermediate oxazolidinone derivative. Fluorination at position 3 is achieved through nucleophilic substitution or electrophilic fluorination methods, depending on the starting material and desired stereochemistry. The final step involves protonation of the amine group to form the hydrochloride salt, ensuring stability and solubility for further characterization.

Pharmacological studies have demonstrated that cis-configured derivatives exhibit superior bioavailability compared to their trans counterparts. This is attributed to enhanced solubility and reduced metabolic clearance rates. Recent research has focused on optimizing the synthesis pathway to improve yield and purity, while maintaining the desired stereochemistry.

In terms of biological activity, cis-configured compounds have shown promise in inhibiting key enzymes involved in disease pathways. For instance, studies have indicated that cis-configured derivatives can act as potent inhibitors of serine proteases, which are implicated in conditions such as cancer and inflammatory diseases.

Moreover, advancements in computational chemistry have enabled researchers to predict the binding affinities of cis-configured compounds with high accuracy. These computational models have been instrumental in guiding experimental efforts and accelerating drug discovery pipelines.

Looking ahead, the development of novel synthetic methodologies will be critical for scaling up production of cis-configured compounds like cis-N-N-diethylaminoacetamide derivatives. Additionally, exploring alternative fluorination strategies could pave the way for more efficient and cost-effective syntheses.

In conclusion, cis strong>-N-N-diethylaminoacetamide derivatives represent a promising class of compounds with diverse applications in medicine and materials science. Continued research into their synthesis, structure-property relationships, and biological activity will undoubtedly yield new insights and opportunities for innovation.